Cas no 2228944-83-8 ({2,2-difluoro-1-5-(4-fluorophenyl)furan-2-ylcyclopropyl}methanamine)

• Product Name: {2,2-difluoro-1-5-(4-fluorophenyl)furan-2-ylcyclopropyl}methanamine
• CAS No: 2228944-83-8
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• CID: 6341442
• PubChem ID: 165851397
• Update Time: 2025-05-24

{2,2-difluoro-1-5-(4-fluorophenyl)furan-2-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-1-5-(4-fluorophenyl)furan-2-ylcyclopropyl}methanamine
• 2228944-83-8
• EN300-1952658
• {2,2-difluoro-1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}methanamine

• Inchi： 1S/C14H12F3NO/c15-10-3-1-9(2-4-10)11-5-6-12(19-11)13(8-18)7-14(13,16)17/h1-6H,7-8,18H2
• InChI Key： JPIZTNCHLQSUFT-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1=CC=C(C2C=CC(=CC=2)F)O1)CN)F

Computed Properties

• Exact Mass: 267.08709849g/mol
• Monoisotopic Mass: 267.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on {2,2-difluoro-1-5-(4-fluorophenyl)furan-2-ylcyclopropyl}methanamine

Compound CAS No. 2228944-83-8: {2,2-Difluoro-1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}methanamine

The compound with CAS No. 2228944-83-8, named {2,2-difluoro-1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}methanamine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl ring substituted with a furan moiety and two fluorine atoms. The presence of these functional groups makes it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The cyclopropyl ring in this compound is particularly interesting as it introduces strain into the molecule, which can be exploited to induce specific reactivity or improve binding affinity in biological systems. Additionally, the furan group is known for its aromaticity and ability to participate in various chemical reactions, making it a versatile building block in organic synthesis.

The synthesis of {2,2-difluoro-1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}methanamine involves a multi-step process that combines principles from both organic and fluorine chemistry. Researchers have employed advanced techniques such as palladium-catalyzed cross-couplings and fluorination reactions to achieve high yields and purity. These methods not only demonstrate the feasibility of constructing complex molecules but also pave the way for the development of novel therapeutic agents.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure suggests potential activity as a kinase inhibitor or a modulator of G-protein coupled receptors (GPCRs), which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders. Preclinical studies have indicated that the compound exhibits selective binding to certain receptor subtypes, highlighting its potential as a lead compound for drug development.

Beyond pharmacology, {2,2-difluoro-1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}methanamine has also been explored in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various deposition techniques, further underscoring its versatility.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This characteristic is particularly important for ensuring the sustainability of chemical processes and minimizing ecological risks associated with industrial applications.

In conclusion, {2,2-difluoro-1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}methanamine (CAS No. 2228944-83-8) represents a fascinating example of modern chemical innovation. Its unique structure, combined with recent advances in synthetic methodology and application-oriented research, positions it as a valuable tool in both academic and industrial settings. As research continues to uncover new properties and uses for this compound, its significance in the chemical sciences is likely to grow further.